Cas no 7275-24-3 (Beclotiamine Hydrochloride)

• Product Name: Beclotiamine Hydrochloride
• CAS No: 7275-24-3
• MF: C₁₂H₁₇Cl₃N₄S
• MW: 356
• CID: 1062810
• PubChem ID: 24846800
• Update Time: 2025-11-07

Beclotiamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Beclotiamine Hydrochloride
• BECLOTIAMINE
• Chlorothiamine Chloride Hydrochloride
• 5-[[5-(2-chloroethyl)-4-methyl-1,3-thiazol-3-ium-3-yl]methyl]-2-methylpyrimidin-4-amine;chloride;hydrochloride
• 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-5-(2-chloroethyl)-4-methylthiazolium Chloride Hydrochloride (Chlorothiamine Chloride Hydrochloride)
• CID 24846800
• ThiaMine IMpurity C
• Thiamine EP Impurity C
• Thiamine Impurity C HCl
• Thiamine Impurity 3（Thiamine EP Impurity C）
• Thiamine nitrate EP Impurity C
• Thiamine EP Impurity C Chloride HCl
• 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-chloroethyl)-4-methylthiazolium Chloride Hydrochloride
• 5-Chloroethylthiamine hydrochloride
• 7275-24-3
• 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-chloroethyl)-4-methylthiazol-3-ium chloride hydrochloride
• G81063
• SCHEMBL23857947
• 5-Chloroethylthiamine hydrochloride 100 microg/mL in Acetonitrile:Methanol

• Inchi： 1S/C12H16ClN4S.2ClH/c1-8-11(3-4-13)18-7-17(8)6-10-5-15-9(2)16-12(10)14;;/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16);2*1H/q+1;;/p-1
• InChI Key： NFISUTDHQOVXQP-UHFFFAOYSA-M
• SMILES： ClCCC1=C(C)[N+](=CS1)CC1=CN=C(C)N=C1N.Cl.[Cl-]

Computed Properties

• Exact Mass: 354.023951g/mol
• Monoisotopic Mass: 354.023951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9

Experimental Properties

• Melting Point: >190°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly, Sonicated)

Beclotiamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Thiamines